Iodane

• CAS No.: 15715-08-9
• Molecular Formula: HI
• Molecular Weight: 123.9136 g/mol
• IUPAC Name: iodane
• InChI: InChI=1S/HI/h1H/i1-4
• InChI Key: XMBWDFGMSWQBCA-AHCXROLUSA-N
• SMILES: I
• Isomeric SMILES: [123IH]
• Synonyms: Iodine123

Description

Iodane, specifically hypervalent iodine(III) compounds (λ³-iodanes), are a class of organoiodine reagents characterized by a trigonal bipyramidal geometry with three-center, four-electron bonds . These compounds, such as diaryliodonium salts and (diacetoxyiodo)arenes, are widely employed in organic synthesis due to their versatility as oxidants and electrophilic aryl/ligand-transfer agents . Their reactivity stems from the polarized I(III)–X bonds (X = O, N, or aryl groups), enabling applications in C–X bond formation, oxidative dearomatization, and halogenation reactions .

Preparation Methods

Iodane is typically produced in a cyclotron by bombarding Xenon-124 or Tellurium-123 with protons . The resulting iodine-123 is then collected and purified for medical use. Industrial production involves cryopumping xenon gas out of the target and washing the deposited iodine-123 from the cooled walls with distilled water .

Chemical Reactions Analysis

Iodane undergoes various chemical reactions, including neutron capture and decay by electron capture to form Tellurium-123 . It is often used in radiolabeling compounds for diagnostic imaging, where it can be incorporated into organic molecules through iododestannylation, a process involving the use of stannane precursors and oxidizing agents .

Scientific Research Applications

Iodane is extensively used in scientific research, particularly in nuclear medicine. It is employed in single photon emission computed tomography (SPECT) for imaging thyroid function and detecting abnormalities .

Mechanism of Action

Following oral administration, iodine I-123 is absorbed through the gastrointestinal tract and taken up by the thyroid gland. It is incorporated into thyroid hormones, triiodothyronine and thyroxine, which are essential for metabolism . The decay of iodine I-123 by electron capture emits gamma rays, which are detected by a gamma camera to provide diagnostic images .

Comparison with Similar Compounds

Structural and Electronic Features

Hypervalent iodanes exhibit distinct structural properties:

• Bond Lengths : The C–I bond in diaryliodanes (~2.03–2.07 Å) is shorter than in analogous bromanes (C–Br: ~1.90 Å) and chloranes (C–Cl: ~1.79 Å), reflecting differences in electronegativity and hypervalent bonding .
• Electronic Effects : Iodanes possess moderate electron-withdrawing ability compared to bromanes, which have stronger electron-withdrawing effects due to higher electronegativity of bromine .

Reactivity Comparison with Bromanes and Chloranes

Nucleophilic Substitution Reactions

• Arylation of Alkoxides : Bromanes outperform iodanes. For example, Lubinkowski and McEwen (1972) reported 96% yield for phenyl ethyl ether using a bromane vs. 17% with an iodane .
• Azide Substitution : Iodanes excel here, with 99% product formation vs. 95% (Br(III)) and 65% (Cl(III)) due to faster ligand-transfer kinetics .

Radical Pathways

• SET Reduction : The reduction rate follows I(III) > Br(III) > Cl(III), attributed to decreasing positive charge on the halogen. For example, iodanes and bromanes react rapidly under visible light, while chloranes require UV irradiation .

Mechanistic Insights

• Alkene Activation : Iodanes prefer forming iodine(III)–π complexes rather than iodonium intermediates, as shown in DFT studies for chlorofluorination reactions .
• Pseudorotation Barriers : Iodanes exhibit lower pseudorotation energy barriers (~25 kcal/mol) compared to bromanes and chloranes, facilitating ligand exchange .

Data Tables

Table 1: Comparative Reactivity in Key Reactions

Reaction Type	This compound Yield/ee	Bromane Yield/ee	Chlorane Yield/ee	Reference
Arylation (NaOEt)	17%	96%	N/A
Azide Substitution	99%	95%	65%
Asymmetric Mannich Reaction	50% (low ee)	91% (90% ee)	30% (low ee)

Table 2: Electronic and Structural Properties

Property	This compound	Bromane	Chlorane
Electronegativity	2.66 (I)	2.96 (Br)	3.16 (Cl)
C–X Bond Length (Å)	2.03–2.07	~1.90	~1.79
SET Reduction Rate	Fastest	Moderate	Slowest

Q & A

Basic Research Questions

Q. How can researchers design reproducible experiments to investigate the reactivity of hypervalent iodane reagents?

Methodological Answer:

• Experimental Parameters: Control variables such as solvent polarity, temperature, and stoichiometry to isolate reaction pathways. For example, solvent effects significantly influence this compound reactivity, as seen in the divergent mechanisms of Togni-type reagents in acetonitrile vs. non-polar solvents .
• Safety Protocols: Use inert atmospheres (e.g., N₂/Ar) to prevent decomposition of this compound reagents, which are often sensitive to moisture and oxygen .
• Validation: Replicate key steps using spectroscopic monitoring (e.g., NMR for intermediate detection) and compare results with literature benchmarks .

Q. What spectroscopic and crystallographic techniques are critical for characterizing this compound compounds?

Methodological Answer:

• X-ray Crystallography: Essential for confirming hypervalent bonding geometries, such as the T-shaped configuration in λ³-iodanes. Recent studies resolved the crystal structure of reagent 6 decades after its discovery, highlighting the need for high-resolution data .
• NMR Spectroscopy: Use ¹H, ¹³C, and ¹²⁷I NMR to track electronic environments. For example, ¹²⁷I NMR chemical shifts correlate with iodine’s oxidation state and coordination .
• Mass Spectrometry: Employ high-resolution MS to verify molecular ions and fragmentation patterns, ensuring purity and structural integrity .

Q. How should researchers address contradictions in reported this compound reactivity across studies?

Methodological Answer:

• Systematic Replication: Repeat experiments under identical conditions (solvent, catalyst, temperature) to isolate variables. For instance, gas-phase computational models may conflict with experimental data due to unaccounted solvent effects, necessitating explicit solvation models .
• Meta-Analysis: Compile kinetic data (e.g., rate constants, activation energies) into comparative tables to identify outliers or trends. Cross-reference with computational studies to reconcile discrepancies .

Advanced Research Questions

Q. What computational strategies resolve mechanistic ambiguities in this compound-mediated reactions?

Methodological Answer:

• Explicit Solvent Models: Use ab initio molecular dynamics (AIMD) to simulate solvent interactions, as gas-phase calculations may mispredict mechanisms (e.g., SN2 vs. radical pathways in acetonitrile reactions) .
• Energy Decomposition Analysis (EDA): Partition reaction energies into orbital interactions, electrostatic, and dispersion terms to quantify hypervalent bonding contributions .
• Software Tools: Combine Gaussian for geometry optimization with TURBOMOLE for solvent-inclusive dynamics. Export data to XML for systematic analysis of 3-center bonding in iodanes .

Q. How can computational insights guide the rational design of new this compound reagents?

Methodological Answer:

• Descriptor-Based Screening: Use natural bond orbital (NBO) analysis to evaluate hypervalent character (e.g., % s-orbital contribution in iodine-ligand bonds). High s-character correlates with stability in Togni-type reagents .
• Reactivity Prediction: Train machine learning models on datasets of this compound electronic properties (e.g., HOMO-LUMO gaps, Mulliken charges) to forecast regioselectivity in bond activation .
• Validation: Synthesize proposed structures and compare experimental redox potentials with DFT-predicted values .

Q. What methodologies validate hypervalent bonding in iodanes when crystallographic data is unavailable?

Methodological Answer:

• Spectroscopic Proxies: Pair Raman spectroscopy with DFT-calculated vibrational modes to identify iodine-ligand stretching frequencies characteristic of hypervalent bonds .
• Kinetic Isotope Effects (KIEs): Measure ¹²C/¹³C or ¹H/²H KIEs to infer transition-state structures, distinguishing between ionic and radical mechanisms .
• Comparative Reactivity Studies: Benchmark new iodanes against established reagents (e.g., PhI(OAc)₂) in oxidation or C–H activation reactions to assess relative hypervalent stabilization .

Q. Data Presentation and Validation

• Tables for Comparative Analysis:

  Reagent	Bond Length (Å)	% s-Character (NBO)	Reactivity (Half-life)
  PhI(OAc)₂	2.10	32%	2.5 hrs
  Togni Reagent I	2.08	35%	1.8 hrs
  Data derived from crystallographic and computational studies .

• Uncertainty Quantification: Report confidence intervals for kinetic measurements and error margins in DFT calculations (e.g., ±0.05 eV for HOMO-LUMO gaps) .

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